Cas no 70942-03-9 (N,N-bis(2-hydroxyethyl)pentanamide)
70942-03-9 structure
Product Name:N,N-bis(2-hydroxyethyl)pentanamide
CAS No:70942-03-9
MF:C9H19NO3
MW:189.252063035965
CID:1747410
PubChem ID:116940
Update Time:2025-04-21
N,N-bis(2-hydroxyethyl)pentanamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-bis(2-hydroxyethyl)pentanamide
- N,N-Bis(2-hydroxyethyl)valeramide
- pentanamide, N,N-bis(2-hydroxyethyl)-
- 70942-03-9
- SCHEMBL8626869
- DTXSID5072199
- AKOS010485644
- RBYBLKRMFXJVST-UHFFFAOYSA-N
-
- Inchi: 1S/C9H19NO3/c1-2-3-4-9(13)10(5-7-11)6-8-12/h11-12H,2-8H2,1H3
- InChI Key: RBYBLKRMFXJVST-UHFFFAOYSA-N
- SMILES: O=C(CCCC)N(CCO)CCO
Computed Properties
- Exact Mass: 189.13657
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 60.77
N,N-bis(2-hydroxyethyl)pentanamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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